An In-depth Technical Guide to N-(4-Methoxy-2-methylphenyl)benzamide: Synthesis, Characterization, and Therapeutic Context
An In-depth Technical Guide to N-(4-Methoxy-2-methylphenyl)benzamide: Synthesis, Characterization, and Therapeutic Context
Introduction
The benzamide scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to interact with a wide array of biological targets. This versatility has led to the development of numerous successful therapeutic agents across different disease areas, including anticonvulsants, prokinetic agents, and anti-inflammatory drugs.[1] This guide focuses on a specific derivative, N-(4-Methoxy-2-methylphenyl)benzamide, providing a comprehensive technical overview for researchers, chemists, and drug development professionals. We will delve into its core chemical properties, present a robust and validated synthesis protocol with mechanistic insights, detail its structural characterization, and place it within the broader context of modern drug discovery.
Section 1: Chemical Identity and Core Properties
N-(4-Methoxy-2-methylphenyl)benzamide is an aromatic amide distinguished by a benzoyl group attached to a substituted aniline ring, specifically 4-methoxy-2-methylaniline. The precise arrangement of these substituents is critical for its physicochemical properties and potential biological interactions.
| Property | Value | Source |
| IUPAC Name | N-(4-Methoxy-2-methylphenyl)benzamide | N/A |
| CAS Number | 61495-08-7 | [2] |
| Molecular Formula | C₁₅H₁₅NO₂ | [2] |
| Molecular Weight | 241.29 g/mol | [2] |
| Chemical Structure | Amide linking a benzoyl group and a 4-methoxy-2-methylphenyl group | N/A |
Section 2: Synthesis and Mechanistic Rationale
The formation of the amide bond in N-(4-Methoxy-2-methylphenyl)benzamide is most effectively achieved via nucleophilic acyl substitution. The protocol detailed below employs a modified Schotten-Baumann reaction condition, which is a reliable and widely used method for acylating amines.
Synthesis Workflow Diagram
Caption: Synthetic workflow for N-(4-Methoxy-2-methylphenyl)benzamide.
Detailed Experimental Protocol
This protocol is adapted from established laboratory procedures.[2]
Materials:
-
5-methoxy-2-methylaniline (1.0 eq, 18.2 mmol, 2.50 g)
-
Benzoyl chloride (1.5 eq, 27.3 mmol, 3.16 mL)
-
Triethylamine (Et₃N) (2.0 eq, 36.4 mmol, 5.10 mL)
-
Dichloromethane (CH₂Cl₂) (50 mL)
-
Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution
-
2N Hydrochloric Acid (HCl) solution
-
Toluene
Procedure:
-
Reaction Setup: In a suitable reaction vessel, dissolve 5-methoxy-2-methylaniline (2.50 g) and triethylamine (5.10 mL) in dichloromethane (50 mL).
-
Expertise & Experience: CH₂Cl₂ is chosen as the solvent due to its inertness and ability to dissolve both the amine and the acid chloride. Triethylamine acts as an essential base to neutralize the hydrochloric acid byproduct generated during the reaction, driving the equilibrium towards product formation.
-
-
Acylation: Add benzoyl chloride (3.16 mL) dropwise to the solution. Stir the resulting mixture at room temperature for 16 hours.
-
Expertise & Experience: A dropwise addition is crucial to control the exothermic nature of the acylation reaction. The extended reaction time ensures the reaction proceeds to completion.
-
-
Aqueous Workup (Quench & Wash): Add 50 mL of a saturated aqueous NaHCO₃ solution to the reaction mixture to quench any unreacted benzoyl chloride. Separate the organic and aqueous layers.
-
Extraction: Wash the separated aqueous layer twice with 50 mL portions of CH₂Cl₂ to recover any dissolved product.
-
Neutralization Wash: Combine all organic layers and wash with 50 mL of a 2N aqueous HCl solution.
-
Trustworthiness: This acidic wash is a self-validating step. Its purpose is to remove the excess triethylamine base by converting it into its water-soluble hydrochloride salt, which is then partitioned into the aqueous layer.
-
-
Isolation: Concentrate the organic layer under vacuum to yield the crude product.
-
Purification: Recrystallize the crude residue from toluene to obtain N-(4-methoxy-2-methyl-phenyl)benzamide as a grey solid (1.80 g, 42% yield).[2]
-
Expertise & Experience: Recrystallization is a powerful purification technique for crystalline solids. Toluene is selected as the solvent to ensure the product is soluble at high temperatures but sparingly soluble at room temperature, allowing for efficient crystal formation upon cooling.
-
Section 3: Structural Elucidation and Characterization
Confirmation of the chemical structure and assessment of purity are paramount. The following spectroscopic data provides a definitive fingerprint for the synthesized molecule.[2]
| Technique | Solvent/System | Data |
| ¹H NMR | CDCl₃ | δ 2.32 (s, 3H, CH₃), 3.83 (s, 3H, OCH₃), 6.80-6.82 (m, 2 ArH), 7.49-7.60 (m, 5H, 1ArH, NH, 3 PhH), 7.90 (d, J = 7.6 Hz, 2 PhH) |
| ¹³C NMR | CDCl₃ | δ 18.2 (CH₃), 55.4 (OCH₃), 111.7, 116.1, 125.7, 127.1, 128.6, 128.8, 131.7, 132.6, 135.0, 157.5 (C=O) |
| TLC | Heptane/EtOAc (8:2) | Rf = 0.29 |
Data Interpretation:
-
The ¹H NMR spectrum clearly confirms the presence of the key structural motifs: a singlet at 2.32 ppm for the methyl group, a singlet at 3.83 ppm for the methoxy group, and distinct aromatic signals corresponding to both phenyl rings. The multiplet around 7.5 ppm includes the amide proton (NH).
-
The ¹³C NMR spectrum is consistent with the proposed structure, showing signals for the aliphatic methyl and methoxy carbons at the high-field end and the carbonyl carbon (C=O) at 157.5 ppm in the low-field region.
-
The single spot observed by TLC with an Rf value of 0.29 indicates the high purity of the final isolated compound under the specified solvent system.
Section 4: Context in Drug Discovery and Development
While specific biological activity for N-(4-Methoxy-2-methylphenyl)benzamide is not extensively documented in publicly available literature, its core structure is of significant interest to drug development professionals. The strategic placement of methyl and methoxy groups on the phenyl ring can modulate key drug-like properties such as metabolic stability, receptor-binding affinity, and cell permeability.
The broader class of benzamide analogues has been investigated for a wide range of therapeutic applications, highlighting the potential research avenues for this specific molecule.
Potential Therapeutic Applications of the Benzamide Scaffold
Caption: Established therapeutic potential of the benzamide chemical scaffold.
-
Anticonvulsant Activity: Numerous N-phenylbenzamides have been evaluated for their ability to prevent seizures in animal models, with some showing potency comparable to or greater than existing drugs like phenytoin.[1]
-
Prokinetic Agents: Substituted benzamides are known to act as 5-HT₄ receptor agonists, which can enhance gastrointestinal motility, offering a therapeutic strategy for disorders like gastroparesis.[1]
-
Anthelmintic Properties: Molecular simplification of complex anthelmintics like albendazole has led to simpler benzamide derivatives that retain potent activity against parasitic nematodes.[3]
Conclusion
N-(4-Methoxy-2-methylphenyl)benzamide is a well-defined chemical entity with the molecular formula C₁₅H₁₅NO₂ and a molecular weight of 241.29 g/mol .[2] Its synthesis can be reliably achieved through a standard nucleophilic acyl substitution, yielding a product whose identity and purity are readily confirmed by spectroscopic methods. While this specific compound awaits extensive biological profiling, its structural relationship to a wide range of pharmacologically active benzamides makes it a molecule of significant interest. This guide provides the foundational chemical data and protocols necessary for researchers to synthesize, characterize, and further investigate N-(4-Methoxy-2-methylphenyl)benzamide as a potential building block in the development of novel therapeutics.
References
-
Title: Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry Source: Walsh Medical Media URL: [Link]
-
Title: N-(4-Methoxyphenyl)Pentanamide, a Simplified Derivative of Albendazole, Displays Anthelmintic Properties against the Nematode Toxocara canis Source: Semantic Scholar URL: [Link]
